
Handling and safety precautions for 2-Amino-p-
cresol Hydrochloride

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 2-Amino-p-cresol Hydrochloride

Cat. No.: B1274106 Get Quote

Technical Support Center: 2-Amino-p-cresol
Hydrochloride
This technical support center provides essential safety and handling information for

researchers, scientists, and drug development professionals working with 2-Amino-p-cresol
Hydrochloride.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-Amino-p-cresol Hydrochloride?

A1: 2-Amino-p-cresol Hydrochloride is considered hazardous. It is toxic if swallowed or in

contact with skin, and it causes severe skin burns and eye damage.[1] It may also cause

respiratory irritation.[2]

Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 2-Amino-p-cresol Hydrochloride, it is essential to wear appropriate

personal protective equipment. This includes chemical-resistant gloves, protective clothing to

prevent skin exposure, and eye/face protection such as safety glasses with side shields or

goggles.[1][3] In cases where dust or aerosols may be generated, a NIOSH/MSHA or

European Standard EN 149 approved respirator should be used.[3]

Q3: How should 2-Amino-p-cresol Hydrochloride be stored?
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A3: Store the compound in a tightly closed container in a dry, cool, and well-ventilated area.[1]

[4] It should be stored locked up and away from incompatible materials such as strong

oxidizing agents, acids, and bases.[3][4] The material is also noted to be air and light sensitive,

and hygroscopic (protect from moisture).[1][4][5]

Q4: What should I do in case of accidental skin or eye contact?

A4: In case of skin contact, immediately take off all contaminated clothing and rinse the skin

with plenty of water or shower.[1] For eye contact, rinse cautiously with water for several

minutes. If contact lenses are present, remove them if it is easy to do so and continue rinsing.

[1] In both instances, it is crucial to seek immediate medical attention.[1]

Q5: How should I handle a spill of 2-Amino-p-cresol Hydrochloride?

A5: In the event of a spill, you should first ensure the area is well-ventilated and remove all

sources of ignition.[4] Wear appropriate personal protective equipment, including respiratory

protection.[2][4] For solid spills, you can sweep it up and shovel it into a suitable container for

disposal. Avoid generating dust.[4] Prevent the spill from entering waterways or sewers.[5]

Q6: What is the proper disposal method for this chemical?

A6: The disposal of 2-Amino-p-cresol Hydrochloride and its container must be done through

an approved waste disposal plant, in accordance with local, state, and federal regulations.[1][3]
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Issue Possible Cause Solution

Compound has changed color

(e.g., darkened)
Exposure to air or light.

This indicates potential

degradation. It is

recommended to use a fresh

batch of the compound for

experiments where purity is

critical. Store the compound

under an inert atmosphere and

protected from light to

minimize degradation.[1][4]

Difficulty dissolving the

compound
Inappropriate solvent.

2-Amino-p-cresol is reportedly

soluble in methanol. For the

hydrochloride salt, solubility in

aqueous solutions may be

higher than the free base.

Gentle heating may aid

dissolution, but be aware of

the compound's stability.

Inconsistent experimental

results

Compound degradation or

contamination.

Ensure proper storage

conditions have been

maintained.[1][4] Verify the

purity of the compound if

possible. Use fresh solutions

for each experiment.

Skin or eye irritation despite

wearing PPE

Improperly fitted or damaged

PPE. Contamination of work

surfaces.

Ensure your gloves and safety

glasses fit correctly and are

free of defects. Regularly clean

and decontaminate your work

area. Review your handling

procedures to minimize the risk

of exposure.
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Property Value Source

Molecular Formula C₇H₉NO·HCl [2](--INVALID-LINK--)

Molecular Weight 159.61 g/mol [2](--INVALID-LINK--)

Melting Point (of

Hydrochloride)
222-224 °C (decomposes) [6](--INVALID-LINK--)

Appearance
White to light yellow or light

orange powder/crystal
(--INVALID-LINK--)

Experimental Protocols
Protocol 1: Safe Weighing and Dissolving of 2-Amino-p-cresol Hydrochloride

Preparation:

Work within a certified chemical fume hood.

Ensure an eyewash station and safety shower are readily accessible.[4]

Don appropriate PPE: chemical-resistant gloves, a lab coat, and chemical safety goggles.

Decontaminate the weighing area and all equipment before use.

Weighing:

Use a tared, sealed weighing vessel to prevent dust generation.

Carefully transfer the desired amount of 2-Amino-p-cresol Hydrochloride to the vessel

using a clean spatula.

Minimize the creation of dust. If dust is generated, ensure the fume hood ventilation is

adequate.

Close the primary container immediately after weighing.

Dissolution:
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In the fume hood, add the desired solvent to a suitable flask.

Slowly add the weighed 2-Amino-p-cresol Hydrochloride to the solvent while stirring.

If necessary, the solution can be gently warmed to aid dissolution.

Ensure the flask is loosely capped during warming to avoid pressure buildup.

Once dissolved, clearly label the solution with the compound name, concentration,

solvent, and date of preparation.
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Immediate Actions

Assess the Spill

Containment & Cleanup

Final Steps

Evacuate Immediate Area

Alert Colleagues & Supervisor

Remove Ignition Sources

Assess Spill Size & Risk

Consult the SDS

Don Appropriate PPE

Contain the Spill

Absorb/Sweep Up Material

Collect in a Labeled Container

Decontaminate the Area

Dispose of Waste Properly

Report the Incident
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Hand Protection Body Protection Eye & Face Protection
Respiratory Protection

Handling 2-Amino-p-cresol
Hydrochloride?

Wear Chemical-Resistant
Gloves (e.g., Nitrile) Wear a Lab Coat Wear Chemical Safety Goggles Is there a risk of

dust/aerosol generation?

Use a NIOSH/MSHA
Approved Respirator

Yes

Standard ventilation is sufficient

No

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Handling and safety precautions for 2-Amino-p-cresol
Hydrochloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1274106#handling-and-safety-precautions-for-2-
amino-p-cresol-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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